Cas no 1215669-04-7 (1-4-(3-chlorophenyl)piperazin-1-yl-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride)
1-4-(3-chlorophenyl)piperazin-1-yl-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-4-(3-chlorophenyl)piperazin-1-yl-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride
- 1-(2-allylphenoxy)-3-(4-(3-chlorophenyl)piperazin-1-yl)propan-2-ol hydrochloride
- 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(2-prop-2-enylphenoxy)propan-2-ol;hydrochloride
- F0909-0088
- 1215669-04-7
- 1-[4-(3-CHLOROPHENYL)PIPERAZIN-1-YL]-3-[2-(PROP-2-EN-1-YL)PHENOXY]PROPAN-2-OL HYDROCHLORIDE
- AKOS026678752
-
- Inchi: 1S/C22H27ClN2O2.ClH/c1-2-6-18-7-3-4-10-22(18)27-17-21(26)16-24-11-13-25(14-12-24)20-9-5-8-19(23)15-20;/h2-5,7-10,15,21,26H,1,6,11-14,16-17H2;1H
- InChI Key: HWBLZKBJIPXTII-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(N2CCN(CC(O)COC3C=CC=CC=3CC=C)CC2)=C1.Cl
Computed Properties
- Exact Mass: 422.1527835g/mol
- Monoisotopic Mass: 422.1527835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 442
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.9Ų
1-4-(3-chlorophenyl)piperazin-1-yl-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0909-0088-2μmol |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol hydrochloride |
1215669-04-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0909-0088-5μmol |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol hydrochloride |
1215669-04-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0909-0088-10μmol |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol hydrochloride |
1215669-04-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0909-0088-20μmol |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol hydrochloride |
1215669-04-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0909-0088-1mg |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol hydrochloride |
1215669-04-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0909-0088-2mg |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol hydrochloride |
1215669-04-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0909-0088-3mg |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol hydrochloride |
1215669-04-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0909-0088-4mg |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol hydrochloride |
1215669-04-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0909-0088-5mg |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol hydrochloride |
1215669-04-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0909-0088-10mg |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol hydrochloride |
1215669-04-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-4-(3-chlorophenyl)piperazin-1-yl-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 1-4-(3-chlorophenyl)piperazin-1-yl-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride
Comprehensive Overview of 1-4-(3-chlorophenyl)piperazin-1-yl-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride (CAS No. 1215669-04-7)
The compound 1-4-(3-chlorophenyl)piperazin-1-yl-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride (CAS No. 1215669-04-7) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. With its complex structure featuring a piperazine core and a chlorophenyl moiety, this compound is often studied for its potential interactions with biological systems. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic applications.
In recent years, the demand for highly specific receptor modulators has increased, and 1215669-04-7 fits into this category due to its unique binding properties. The presence of the allylphenoxy group in its structure suggests potential applications in targeting G-protein coupled receptors (GPCRs), a hot topic in drug discovery. Given the rise of personalized medicine and AI-driven drug design, this compound aligns well with modern research trends, where computational models predict its efficacy before lab validation.
The synthesis of 1-4-(3-chlorophenyl)piperazin-1-yl-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling techniques. Its hydrochloride salt form enhances solubility, making it more suitable for in vitro and in vivo studies. Laboratories focusing on central nervous system (CNS) drug development frequently explore derivatives of this compound due to its neuropharmacological potential.
One of the most searched questions regarding this compound is: "What are the potential therapeutic uses of 1215669-04-7?" While definitive clinical applications are still under investigation, preliminary studies suggest it may influence dopaminergic and serotonergic pathways. This aligns with growing public interest in mental health treatments and neurodegenerative disease research, making it a relevant subject for both scientists and healthcare professionals.
From an SEO perspective, keywords like "piperazine derivatives in drug discovery", "GPCR-targeting compounds", and "CAS 1215669-04-7 applications" are highly searched in academic and industrial circles. The compound’s versatility also ties into broader discussions about green chemistry and sustainable synthesis methods, which are critical in today’s environmentally conscious research landscape.
In summary, 1-4-(3-chlorophenyl)piperazin-1-yl-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride represents a promising area of study at the intersection of medicinal chemistry and molecular pharmacology. Its structural complexity and potential biological activity make it a compelling candidate for further research, particularly in the context of next-generation therapeutics and precision medicine.
1215669-04-7 (1-4-(3-chlorophenyl)piperazin-1-yl-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)